Cas no 1017781-60-0 (4-(4-bromo-1,3-thiazol-2-yl)morpholine)

• Product Name: 4-(4-bromo-1,3-thiazol-2-yl)morpholine
• CAS No: 1017781-60-0
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• MDL: MFCD09607696
• CID: 841522
• PubChem ID: 43811042
• Update Time: 2025-06-08

4-(4-bromo-1,3-thiazol-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromothiazol-2-yl)morpholine
• 4-(4-bromo-1,3-thiazol-2-yl)morpholine
• 4-BROMO-2-MORPHOLINOTHIAZOLE
• 4-(4-Bromo-2-thiazolyl)morpholine
• 4-Bromo-2-(morpholin-4-yl)-1,3-thiazole
• MORPHOLINE, 4-(4-BROMO-2-THIAZOLYL)-
• 4-(4-Bromo-thiazol-2-yl)-morpholine
• XPFAGXZWVZAYCS-UHFFFAOYSA-N
• SBB100535
• PB14711
• Morpholine,4-(4-bromo-2-thiazolyl)-
• 4-bromo-2-morpholin-4-yl-1,3-thiazole
• ST2405376
• Z6408
• A-4
• AKOS015834975
• DB-058685
• F9995-2428
• EN300-127056
• 4-(4-Bromo-1,3-thiazol-2-yl)morpholine, AldrichCPR
• P10730
• PS-3914
• CS-0054862
• 1017781-60-0
• SCHEMBL2698786
• MFCD09607696
• SY110174
• DTXSID20656427
• 4-(4-Bromo-1,3-thiazol-2-yl)morpholine, 97%

• MDL： MFCD09607696
• Inchi： 1S/C7H9BrN2OS/c8-6-5-12-7(9-6)10-1-3-11-4-2-10/h5H,1-4H2
• InChI Key： XPFAGXZWVZAYCS-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 247.96200
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6
• XLogP3: 2.1

Experimental Properties

• Density: 1.642±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 53.60000
• LogP: 1.80720

4-(4-bromo-1,3-thiazol-2-yl)morpholine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 4-(4-bromo-1,3-thiazol-2-yl)morpholine

Introduction to 4-(4-bromo-1,3-thiazol-2-yl)morpholine (CAS No. 1017781-60-0)

4-(4-bromo-1,3-thiazol-2-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1017781-60-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a morpholine moiety linked to a brominated thiazole ring, making it a versatile scaffold for drug discovery and development. The presence of the bromine atom at the 4-position of the thiazole ring enhances its reactivity, enabling further functionalization and exploration of its pharmacological properties.

The morpholine backbone is well-known for its role in medicinal chemistry, particularly in enhancing solubility, improving bioavailability, and modulating receptor interactions. When combined with the thiazole scaffold, which is widely recognized for its antimicrobial, antifungal, and anti-inflammatory properties, the resulting molecule becomes a promising candidate for therapeutic intervention. The specific arrangement of these functional groups in 4-(4-bromo-1,3-thiazol-2-yl)morpholine suggests potential applications in targeting various diseases, including those involving neurological disorders and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(4-bromo-1,3-thiazol-2-yl)morpholine and biological targets. Studies have indicated that this compound may interact with enzymes and receptors involved in pain modulation, neuroprotection, and immune response. The brominated thiazole ring is particularly interesting as it can serve as a handle for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of the molecule.

In vitro studies have demonstrated that derivatives of thiazole and morpholine exhibit significant activity against certain pathogens and inflammatory conditions. For instance, modifications of the bromine substituent have been shown to influence binding affinity and selectivity towards specific biological targets. This has spurred interest in synthesizing analogs of 4-(4-bromo-1,3-thiazol-2-yl)morpholine to optimize its therapeutic potential. Researchers are exploring various synthetic routes to introduce additional functional groups or alter the substitution patterns on the thiazole ring while maintaining or enhancing the desired biological activity.

The pharmaceutical industry has increasingly relied on structure-based drug design to develop novel therapeutics. 4-(4-bromo-1,3-thiazol-2-yl)morpholine serves as an excellent example of how combining known pharmacophores can lead to innovative drug candidates. Its dual functionality—combining the solubilizing properties of morpholine with the bioactive potential of thiazole—makes it a valuable building block for medicinal chemists. Furthermore, the presence of a bromine atom allows for easy modification via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling rapid diversification of the compound library.

One area where 4-(4-bromo-1,3-thiazol-2-yl)morpholine shows promise is in the treatment of neurological disorders. Morpholine derivatives have been investigated for their ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The brominated thiazole moiety may enhance penetration across the blood-brain barrier or improve interaction with central nervous system receptors. Preliminary studies suggest that this compound could exhibit neuroprotective effects by scavenging reactive oxygen species or inhibiting inflammatory pathways associated with neurodegenerative diseases.

Another emerging application is in antiviral research. The structural features of 4-(4-bromo-1,3-thiazol-2-yl)morpholine make it a candidate for inhibiting viral enzymes or interfering with viral replication mechanisms. Thiazole derivatives have been reported to disrupt viral protease activity or inhibit integrase function in certain retroviruses. By leveraging computational methods to predict binding modes and optimize interactions with viral targets, researchers aim to develop novel antiviral agents based on this scaffold.

The synthesis of 4-(4-bromo-1,3-thiazol-2-yl)morpholine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards required for pharmaceutical applications. Key synthetic steps include nucleophilic substitution reactions to introduce the morpholine group onto the brominated thiazole precursor followed by purification via column chromatography or recrystallization techniques. Advances in green chemistry have also influenced these synthetic protocols by introducing solvent-free conditions or catalytic methods that minimize waste generation.

In conclusion,4-(4-bromo-1,3-thiazol-2-yl)morpholine (CAS No. 1017781-60-0) represents a compelling example of how structural diversity can be leveraged to discover new therapeutic agents. Its unique combination of pharmacophoric elements positions it as a versatile intermediate for drug discovery programs targeting neurological disorders,infectious diseases, and other conditions where modulating enzyme activity or receptor interactions is desirable. As research continues into this promising compound,future studies will likely focus on optimizing synthetic routes, exploring novel derivatives,and evaluating its clinical potential through preclinical and clinical trials.*